Cas no 1236-09-5 (Pregn-5-ene-3,20-dione(6CI,7CI,8CI,9CI))

• Product Name: Pregn-5-ene-3,20-dione(6CI,7CI,8CI,9CI)
• CAS No: 1236-09-5
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 165638
• PubChem ID: 150901
• Update Time: 2025-04-19

Pregn-5-ene-3,20-dione(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3,20-dione(6CI,7CI,8CI,9CI)
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• pregn-5-ene-3,20-dione
• 5-pregnen-3,20-dione
• 5-Pregnene-3,20-dione
• BRN 3102499
• CHEBI:63837
• CHEMBL1743202
• CTK0H7707
• isoprogesterone
• NSC12875
• pregn-4-ene-3,20-dione
• Pregn-5-en-3,20-dion
• SureCN4618058
• NSC 12875
• SCHEMBL4618058
• NSC-12875
• NS00006305
• Q27132841
• 1236-09-5
• DTXSID801318941
• MNRHZPCIEGLWGK-LEKSSAKUSA-N

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,16-19H,5-12H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： MNRHZPCIEGLWGK-LEKSSAKUSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CC=C4CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 440.1°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.542
• PSA: 34.14
• LogP: 4.72350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives